2,3,4,5,6-pentafluoro-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 2,3,4,5,6-pentafluoro-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C16H6F5N3O3S/c17-10-9(11(18)13(20)14(21)12(10)19)15(25)23-16-22-8(5-28-16)6-2-1-3-7(4-6)24(26)27/h1-5H,(H,22,23,25)
• InChI Key: JKPDRCJCQMBHMK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=CSC(=N2)NC(=O)C3=C(C(=C(C(=C3F)F)F)F)F
• Molecular Formula: C16H6F5N3O3S
• Molecular Weight: 415.3 g/mol

Description

2,3,4,5,6-pentafluoro-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2,3,4,5,6-pentafluoro-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide is not fully understood. However, studies have suggested that this compound may act by inhibiting specific enzymes or proteins involved in cancer cell growth. Additionally, this compound may act as a fluorescent probe by binding to specific proteins and emitting a fluorescent signal upon excitation.
Biochemical and Physiological Effects:
Studies have demonstrated that 2,3,4,5,6-pentafluoro-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide has minimal toxicity towards normal cells, making it a promising candidate for cancer therapy. Additionally, this compound has been shown to have high selectivity towards specific proteins and enzymes, making it an effective tool for biochemical studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,3,4,5,6-pentafluoro-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide in lab experiments is its high selectivity towards specific proteins and enzymes. Additionally, this compound has minimal toxicity towards normal cells, making it a safe and effective tool for cancer research. However, one limitation of using this compound is its relatively high cost, which may limit its widespread use in research.

Future Directions

There are several future directions for research involving 2,3,4,5,6-pentafluoro-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide. One potential direction is the development of new cancer therapies based on the mechanism of action of this compound. Additionally, this compound could be further studied as a fluorescent probe for the detection of specific proteins and enzymes. Finally, there is potential for the synthesis of novel materials using this compound as a building block, which could have unique properties and applications in various fields.

Scientific Research Applications

2,3,4,5,6-pentafluoro-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has shown promising results as an anti-cancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells. In biochemistry, this compound has been used as a fluorescent probe for the detection of proteins and enzymes. In materials science, this compound has been used as a building block for the synthesis of novel materials with unique properties.